Cas no 626224-16-6 (2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 626224-16-6
• MF: C₁₆H₁₃FN₄O₂S
• MW: 344.363425016403
• CID: 6503418
• Update Time: 2025-07-20

2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• Acetamide, 2-[[6-(4-fluorophenyl)-3-pyridazinyl]thio]-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C16H13FN4O2S/c1-10-8-14(21-23-10)18-15(22)9-24-16-7-6-13(19-20-16)11-2-4-12(17)5-3-11/h2-8H,9H2,1H3,(H,18,21,22)
• InChI Key： CTBXTABAKUKLBE-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=NN=C(C2=CC=C(F)C=C2)C=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 640.6±55.0 °C(Predicted)
• pka: 11.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 626224-16-6)

2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, with the CAS number 626224-16-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a methyl-oxazole moiety in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and efficacy in medicinal chemistry. Researchers are particularly interested in 626224-16-6 due to its potential as a kinase inhibitor or anti-inflammatory agent. The compound's sulfanylacetamide linkage further contributes to its versatility, enabling interactions with various biological targets. This aligns with the growing trend of exploring heterocyclic compounds for therapeutic applications, a topic frequently searched in academic and industrial circles.

The synthesis of 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are widely discussed in synthetic chemistry forums, reflecting the compound's relevance in modern organic synthesis. Its CAS no. 626224-16-6 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature. The compound's physicochemical properties, such as solubility and melting point, are critical for formulation studies, another hot topic in pharmaceutical R&D.

From an industrial perspective, 626224-16-6 is often explored for its potential in crop protection and pest management. The pyridazine core is known to exhibit herbicidal and insecticidal activities, making it a valuable scaffold in agrochemical design. This aligns with the increasing global focus on sustainable agriculture and eco-friendly pesticides, a subject frequently queried in search engines. The compound's fluorophenyl group also contributes to its metabolic stability, a key consideration in agrochemical development.

In the context of drug discovery, 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been investigated for its potential to modulate enzyme activity and receptor binding. Computational studies and molecular docking simulations have highlighted its affinity for specific protein targets, a topic of high interest in cheminformatics and bioinformatics communities. The compound's structural analogs are also being studied for their anti-cancer and anti-microbial properties, further expanding its applicability.

The safety and toxicological profile of CAS no. 626224-16-6 are under continuous evaluation, as regulatory agencies emphasize the importance of risk assessment for new chemical entities. This aligns with the public's growing concern about chemical safety and environmental impact, frequently searched topics in online platforms. Researchers are employing advanced techniques like high-throughput screening and in silico modeling to predict the compound's behavior in biological systems, ensuring compliance with global standards.

In summary, 2-{6-(4-fluorophenyl)pyridazin-3-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide (626224-16-6) represents a multifaceted compound with broad potential in pharmaceuticals, agrochemicals, and beyond. Its unique chemical structure and biological activity make it a subject of ongoing research, addressing contemporary challenges in healthcare and sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in innovation across multiple industries.